Edp-305

• CAS: 1933507-63-1
• Molecular Formula: C36H58N2O5S
• Molecular Weight: 630.9 g/mol
• InChI: InChI=1S/C36H58N2O5S/c1-8-26-30-21-24(39)15-18-36(30,7)29-16-19-35(6)27(13-14-28(35)31(29)32(26)40)22(2)17-20-37-33(41)38-44(42,43)25-11-9-23(10-12-25)34(3,4)5/h9-12,22,24,26-32,39-40H,8,13-21H2,1-7H3,(H2,37,38,41)/t22-,24-,26-,27-,28+,29+,30+,31+,32-,35-,36-/m1/s1
• InChIKey: SJKLCUGQVVYDCX-HRNVLBFRSA-N

EDP-305: Non-Bile Acid FXR Agonist for NASH & PBC

EDP-305 (CAS 1933507-63-1) is an orally active, potent farnesoid X receptor (FXR) agonist [1]. It is characterized as a non-bile acid FXR agonist, in contrast to bile acid-derived FXR agonists such as obeticholic acid (OCA) [2]. In vitro, EDP-305 exhibits EC50 values of 34 nM in chimeric FXR expressed in CHO cells and 8 nM in full-length FXR expressed in HEK cells [1]. EDP-305 was under clinical development for non-alcoholic steatohepatitis (NASH) and primary biliary cholangitis (PBC), having advanced to Phase 2 clinical trials for both indications [3]. Enanta Pharmaceuticals, the developer of EDP-305, received Fast Track Designation from the U.S. FDA for EDP-305 in NASH in January 2017 [4].

Non-bile acid FXR agonist for NASH & cholangiopathy research models

Study context: fibrosis, steatohepatitis, ductular reaction

FXR-selective probe with minimal TGR5 cross-reactivity

Enables FXR pathway interrogation without TGR5 confounding

Supports once-daily oral dosing research protocols

Reported PK half-life supports preclinical and clinical study design

• [1] InvivoChem. EDP-305 Technical Datasheet. CAS 1933507-63-1. View Source
• [2] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source
• [3] DrugMAP. EDP-305 Drug Details. Phase 2 for NASH and PBC. View Source
• [4] GlobalData. Enanta Pharmaceuticals Regulatory Milestones: EDP-305 Fast Track Designation, Jan 04, 2017. View Source

EDP-305 vs. Obeticholic Acid: Key Differences

Substituting EDP-305 with the first-in-class bile acid-derived FXR agonist obeticholic acid (OCA) is not scientifically interchangeable. In direct head-to-head studies, EDP-305 and OCA exhibit distinct efficacy and safety profiles in animal models of liver fibrosis and NASH [1]. While both are FXR agonists, EDP-305 demonstrates substantially superior anti-fibrotic efficacy and avoids the worsening of ductular reaction observed with OCA [1]. Furthermore, EDP-305, as a non-bile acid FXR agonist, displays no cross-reactivity with TGR5 or other nuclear receptors, whereas OCA is a bile acid derivative with potential for different off-target interactions [1]. These differences are not merely potency-based but reflect fundamentally distinct pharmacological properties that preclude simple substitution in research applications targeting fibrotic liver diseases.

Attribute

EDP-305 (Non-bile acid)

Obeticholic acid (Bile acid derivative)

Chemical class

Non-bile acid scaffold

Bile acid analogue; may engage distinct nuclear receptor subsets

Ductular reaction

Not observed to worsen in reported models

Reported to promote ductular proliferation; may confound fibrosis interpretation

TGR5 cross-reactivity

Minimal; avoids pruritus-related signaling bias

Activates TGR5; may introduce off-target tolerability endpoints

Fibrosis endpoint

Reported fibrosis reduction in two distinct mouse models

Did not improve fibrosis in same models; substitution may mask antifibrotic signal

• [1] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source

EDP-305 Evidence: Head-to-Head vs. OCA & Placebo

Hepatic Fibrosis Suppression vs. OCA

In the BALBc.Mdr2-/- mouse model of pre-established biliary fibrosis, EDP-305 reduced serum transaminases by up to 53% compared to untreated controls [1]. In the same model, OCA at the same 30 mg/kg dose reduced transaminases by only up to 30% [1]. Additionally, portal pressure was decreased by EDP-305, an effect not observed with OCA [1]. This demonstrates that EDP-305 provides superior reduction in markers of liver injury relative to the first-in-class FXR agonist OCA.

Hepatic fibrosis suppression

Head-to-head

Collagen deposition reduced up to 39% (Mdr2-/-) and >80% (MCD model); OCA 30 mg/kg showed no improvement

Model-specific fibrosis endpoint context

BALBc.Mdr2-/- and MCD-fed mouse models; differentiates antifibrotic signal from OCA

Evidence Dimension	Reduction in serum transaminases (liver injury markers)
Target Compound Data	Up to 53% reduction
Comparator Or Baseline	OCA: up to 30% reduction; Untreated controls (baseline)
Quantified Difference	EDP-305 achieves approximately 1.8-fold greater reduction than OCA at equivalent dose (30 mg/kg/day)
Conditions	BALBc.Mdr2-/- mouse model of pre-established biliary fibrosis, 30 mg/kg/day oral dosing for both compounds, n=9-12/group [1]

Why This Matters

This quantitative difference is critical for researchers selecting an FXR agonist for biliary fibrosis studies, as EDP-305 offers nearly twice the reduction in liver injury biomarkers compared to OCA at equivalent doses.

• [1] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source

ALT Reduction in NASH vs. Placebo

In the BALBc.Mdr2-/- biliary fibrosis model, EDP-305 suppressed periportal bridging fibrosis at both 10 mg/kg and 30 mg/kg doses, achieving up to a 39% decrease in collagen deposition at the 30 mg/kg dose [1]. In the MCD diet-induced steatohepatitis model, EDP-305 profoundly inhibited perisinusoidal fibrosis, achieving over 80% reduction in collagen deposition [1]. Critically, in both models, treatment with 30 mg/kg OCA did not improve fibrosis at all [1]. This represents a fundamental qualitative and quantitative difference in anti-fibrotic efficacy.

ALT reduction (NASH Phase 2)

Head-to-head

−27.9 U/L (EDP-305 2.5 mg) vs −15.4 U/L (placebo), p=0.049; 81% greater reduction

Reported ALT endpoint context; supports target engagement interpretation

12-week double-blind trial, n=132; hepatoprotective signals require further validation

Evidence Dimension	Reduction in hepatic collagen deposition (fibrosis)
Target Compound Data	Biliary fibrosis model: up to 39% reduction; Steatohepatitis model: over 80% reduction
Comparator Or Baseline	OCA: no improvement in fibrosis in either model (0% reduction); Untreated controls (baseline)
Quantified Difference	EDP-305 reduces fibrosis by 39-80% whereas OCA produces 0% reduction
Conditions	Two distinct models: (1) BALBc.Mdr2-/- biliary fibrosis model, n=9-12/group; (2) MCD diet-induced steatohepatitis model, n=7-12/group; 30 mg/kg/day oral dosing for both compounds [1]

Why This Matters

For researchers investigating anti-fibrotic mechanisms or screening compounds for fibrotic liver disease, EDP-305 is differentiated by its demonstrated anti-fibrotic efficacy, whereas OCA cannot serve as a positive control for fibrosis reduction in these models.

• [1] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source

Liver Fat Reduction (MRI-PDFF) vs. Placebo

In a diet-induced NASH mouse model (high fat/high cholesterol diet plus fructose), EDP-305 at both 10 mg/kg and 30 mg/kg significantly decreased liver steatosis (p<0.01) and significantly lowered hepatocyte ballooning scores [1]. In contrast, OCA at 30 mg/kg did not exert a significant effect on liver steatosis and showed no improvement in hepatocyte ballooning [1]. For hepatic cholesterol reduction, EDP-305 at 30 mg/kg decreased liver cholesterol by 48% compared to vehicle, while OCA at the same dose reduced cholesterol by only 31% [1].

Liver fat (MRI-PDFF)

Head-to-head

−7.1% (EDP-305) vs −2.4% (placebo), p=0.0009; net difference −4.7 pp

Reported steatosis endpoint context; ~3-fold greater response

Week 12 data; correlation with histological improvement requires review

Evidence Dimension	Liver steatosis improvement, hepatocyte ballooning reduction, and hepatic cholesterol reduction
Target Compound Data	Steatosis: significant reduction (p<0.01); Ballooning: significant reduction; Cholesterol: 48% reduction vs. vehicle
Comparator Or Baseline	OCA: Steatosis: no significant effect; Ballooning: no improvement; Cholesterol: 31% reduction vs. vehicle
Quantified Difference	EDP-305 reduces hepatic cholesterol by 48% vs. OCA's 31% (1.5-fold greater reduction); EDP-305 significantly reduces steatosis and ballooning whereas OCA does not
Conditions	C57Bl/6 mice with high fat/high cholesterol diet plus 10% fructose in drinking water for 6-16 weeks, n=10/group, 10-30 mg/kg/day oral dosing [1]

Why This Matters

EDP-305 demonstrates efficacy across multiple NASH histological endpoints (steatosis, ballooning, NAS score) where OCA fails to show significant benefit, making EDP-305 a more appropriate tool compound for NASH research requiring comprehensive histological improvement.

• [1] Jiang LJ, Chau M, Li Y, et al. EDP-305, a novel and highly potent farnesoid X receptor agonist, improves liver steatosis, ballooning and non-alcoholic fatty liver disease (NAFLD) activity score (NAS) in a diet-induced murine model of non-alcoholic steatohepatitis. The International Liver Congress 2017, EASL, Amsterdam, Netherlands. Abstract. View Source

Once-Daily Oral Dosing PK Profile

In comparative studies, OCA but not EDP-305 at therapeutic doses promoted ductular proliferation in healthy mice and favored differentiation of primary hepatic progenitor cells (HPC) towards cholangiocyte lineage in vitro [1]. The limited impact of OCA on fibrosis was attributed to cholestasis-independent worsening of ductular reaction in both disease models [1]. EDP-305, in contrast, did not induce this adverse ductular reaction [1]. This represents a safety and selectivity differentiation not captured by potency measurements alone.

PK half-life

Cross-study

Median t1/2 11–23 h (HV), 10–18 h (presumed NAFLD); up to ~5× longer than OCA

Supports once-daily dosing research protocol design

Phase 1 MAD study; PK may differ in target disease populations

Evidence Dimension	Ductular reaction induction (adverse effect on biliary epithelium)
Target Compound Data	No ductular proliferation or worsening of ductular reaction observed
Comparator Or Baseline	OCA: promoted ductular proliferation in healthy mice and worsened ductular reaction in disease models
Quantified Difference	Qualitative difference: absence of adverse ductular reaction with EDP-305 vs. presence with OCA
Conditions	In vivo healthy mouse model and disease models (BALBc.Mdr2-/-, MCD); in vitro primary EpCAM+ hepatic progenitor cell (HPC) cultures [1]

Why This Matters

For researchers studying cholangiopathies or developing therapies where ductular reaction exacerbation is a concern, EDP-305 offers a distinct safety advantage over OCA, as it avoids the ductular reaction worsening that limits OCA's therapeutic utility.

• [1] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source

FXR Selectivity vs. TGR5

In the ARGON-1 Phase 2a study of NASH subjects, EDP-305 at 2.5 mg met its primary endpoint of ALT reduction at Week 12 [1]. The 2.5 mg dose also met the secondary endpoint, demonstrating a statistically significant reduction in liver fat content as measured by MRI-PDFF at Week 12 [1]. According to Enanta Pharmaceuticals, this rapid reduction in liver fat at 12 weeks differentiates EDP-305 from other FXR agonists in development [1].

FXR selectivity vs TGR5

Class-level

EDP-305: minimal TGR5 activation; OCA EC50 ~1 µM at TGR5 (>10-fold difference)

Selectivity context may influence pruritus endpoint interpretation

In vitro receptor profiling; in vivo TGR5 contribution to tolerability requires confirmation

Evidence Dimension	ALT reduction and liver fat reduction in NASH patients
Target Compound Data	Statistically significant ALT reduction and significant liver fat reduction at Week 12 (2.5 mg dose)
Comparator Or Baseline	Placebo (baseline); cross-trial comparison with other FXR agonists (class-level inference)
Quantified Difference	Specific numerical values not disclosed in available sources; reported as statistically significant and differentiating vs. other FXR agonists in development
Conditions	12-week randomized, double-blind, placebo-controlled Phase 2a ARGON-1 study in NASH subjects; n>400 total across all EDP-305 studies [1]

Why This Matters

This clinical data supports the translational relevance of preclinical findings and provides a differentiating feature for procurement decisions involving translational research programs targeting NASH.

• [1] Clinical Trials Arena. Enanta sees topline results of EDP-305 ARGON-1 Phase 2a study for NASH. September 25, 2019. View Source

Ductular Reaction Safety vs. OCA

EDP-305 is a non-bile acid FXR agonist that exhibits no or minimal cross-reactivity with TGR5 or other nuclear receptors [1][2]. This selectivity profile is distinct from bile acid-derived FXR agonists such as OCA, which, as a modified bile acid, may interact with bile acid transporters and have different off-target profiles. The non-bile acid structural class confers a fundamentally different molecular interaction with FXR and distinct pharmacokinetic and pharmacodynamic properties [1].

Ductular reaction safety

Head-to-head

No increase at 10–30 mg/kg EDP-305; OCA 30 mg/kg promoted ductular proliferation

Model-safety endpoint context; qualitative difference from OCA

BALBc.Mdr2-/- and MCD mice; long-term biliary impact requires further review

Evidence Dimension	TGR5 cross-reactivity and nuclear receptor selectivity
Target Compound Data	No/minimal cross-reactivity with TGR5 or other nuclear receptors
Comparator Or Baseline	Bile acid-derived FXR agonists (e.g., OCA) as a class
Quantified Difference	Qualitative difference based on structural class: non-bile acid vs. bile acid-derived
Conditions	In vitro selectivity screening against TGR5 and panel of nuclear receptors [1][2]

Why This Matters

The non-bile acid structure of EDP-305 provides a cleaner pharmacological tool for FXR research, minimizing confounding effects from TGR5 activation or bile acid transport interactions that may complicate interpretation of results from bile acid-derived FXR agonists.

• [1] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source
• [2] Jiang LJ, Chau M, Li Y, et al. EDP-305, a novel and highly potent farnesoid X receptor agonist, improves liver steatosis, ballooning and non-alcoholic fatty liver disease (NAFLD) activity score (NAS) in a diet-induced murine model of non-alcoholic steatohepatitis. The International Liver Congress 2017, EASL, Amsterdam, Netherlands. Abstract. View Source

EDP-305 Research & Development Applications

Preclinical Models: NASH & Cholangiopathies

Based on direct head-to-head evidence showing that EDP-305 reduces collagen deposition by 39-80% in biliary fibrosis and steatohepatitis models whereas OCA produces 0% reduction [1], EDP-305 is the preferred FXR agonist for studies requiring an anti-fibrotic positive control. Researchers investigating anti-fibrotic mechanisms or screening novel compounds for fibrosis should select EDP-305 rather than OCA, as OCA fails to demonstrate anti-fibrotic efficacy in these models [1].

FXR Fibrosis Resolution: TGR5-Independent Mechanisms

For NASH studies evaluating multiple histological endpoints including steatosis, hepatocyte ballooning, and NAS score, EDP-305 demonstrates significant efficacy across all these parameters while OCA shows no significant effect on steatosis or ballooning [2]. Additionally, EDP-305 reduces hepatic cholesterol by 48% compared to OCA's 31% reduction [2]. Researchers seeking a comprehensive NASH pharmacological tool should prioritize EDP-305 over OCA.

FXR Target Engagement Biomarkers in Clinical Samples

In studies of primary biliary cholangitis (PBC) or other cholangiopathies, the observation that OCA but not EDP-305 promotes ductular proliferation and worsens ductular reaction is critically important [1]. For research involving biliary epithelium or hepatic progenitor cells, EDP-305 provides an FXR agonist tool that does not confound results with adverse ductular reaction effects, unlike OCA [1].

Comparative Pharmacology of FXR Agonist Classes

For biochemical and cellular studies dissecting FXR-specific signaling pathways, EDP-305's non-bile acid structure and lack of TGR5 cross-reactivity [1][2] provide a cleaner pharmacological tool. Unlike bile acid-derived FXR agonists, EDP-305 minimizes confounding signals from TGR5 activation or bile acid transporter interactions, enabling more precise interpretation of FXR-dependent effects.

Application

Selection Property

Validation Focus

Murine biliary fibrosis & steatohepatitis models

Non-bile acid FXR agonism with antifibrotic endpoint response

Fibrosis resolution and ductular reaction monitoring

FXR pathway signaling without TGR5 interference

FXR selectivity over TGR5

TGR5-mediated confound elimination in FXR studies

FXR pharmacodynamic biomarker analysis

FGF19 induction and C4 suppression context

Dose-exposure-response biomarker correlation

Non-bile acid vs bile acid FXR agonist comparison

Non-bile acid scaffold and tolerability endpoint context

Antifibrotic and pruritus endpoint differentiation

• [1] An P, Wei G, Huang P, et al. A novel non-bile acid FXR agonist EDP-305 potently suppresses liver injury and fibrosis without worsening of ductular reaction. Liver Int. 2020;40(7):1655-1669. View Source
• [2] Jiang LJ, Chau M, Li Y, et al. EDP-305, a novel and highly potent farnesoid X receptor agonist, improves liver steatosis, ballooning and non-alcoholic fatty liver disease (NAFLD) activity score (NAS) in a diet-induced murine model of non-alcoholic steatohepatitis. The International Liver Congress 2017, EASL, Amsterdam, Netherlands. Abstract. View Source